(S)-Piperidin-3-YL-acetic acid ethyl ester

• IUPAC Name: ethyl 2-[(3S)-piperidin-3-yl]acetate
• InChI: InChI=1S/C9H17NO2/c1-2-12-9(11)6-8-4-3-5-10-7-8/h8,10H,2-7H2,1H3/t8-/m0/s1
• InChI Key: RJFIWCWTENIBKC-QMMMGPOBSA-N
• Canonical SMILES: CCOC(=O)CC1CCCNC1
• Isomeric SMILES: CCOC(=O)C[C@@H]1CCCNC1
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

(S)-Piperidin-3-YL-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available ethyl-3-pyridylacetate (4.04 g; 24.5 mmol) was dissolved in absolute ethanol (100 ml). L(+) tartaric acid (3.67 g; 24.5 mmol) and platinum oxide (546.1 mg; 2.4 mmol) were added, and the partial suspension was placed under hydrogen gas at 50 psi with shaking for 24 hours. The hydrogen was removed, and the mixture was then filtered through celite to remove the catalyst. The filtrate was evaporated at ambient temperature under reduced pressure to a small volume. This residue was diluted with saturated sodium bicarbonate solution and extracted with ethyl acetate. The aqueous solution was then basified with 1 N sodium hydroxide and extracted with fresh ethyl acetate. The ethyl acetate extracts were combined, dried with anhydrous potassium carbonate, and evaporated at ambient temperature under reduced pressure, giving ethyl 3-piperidinylacetate (2.96 g) as a very pale yellow oil without further purification. MS m/z (positive ion) 172 (MH+; 100).